Cas no 1261908-47-7 (5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid)

• Product Name: 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid
• CAS No: 1261908-47-7
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 2762738
• PubChem ID: 53224356
• Update Time: 2025-04-21

5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,5-dicarboxyphenyl)nicotinic acid, 95%
• 1261908-47-7
• MFCD18318425
• DTXSID40688285
• 2-AMINO-5-(3,5-DICARBOXYPHENYL)NICOTINIC ACID
• 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid

• Inchi： 1S/C14H10N2O6/c15-11-10(14(21)22)4-9(5-16-11)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key： DEHDUIQGDHQSHW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C=1)C1C=NC(=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 302.05388604Da
• Monoisotopic Mass: 302.05388604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 151Ų